2-Palmitoyl-rac-glycerol-d5

• Molecular Formula: C₁₉H₃₃D₅O₄
• Molecular Weight: 335.53
• Synonyms: Hexadecanoic Acid 2-Hydroxy-1-(hydroxymethyl)ethyl Ester-d5; 2-Hexadecanoyl Glycerol-d5; 2-Monohexadecanoylglycerol-d5; 2-Monopalmitin-d5; 2-Monopalmitoyl-sn-glycerol-d5; 2-Monopalmitoylglycerol-d5; 2-Palmitoylglycerol-d5; Glycerol-β-palmitate-d5; Pa

Description

2-Palmitoyl-rac-glycerol-d5 (CAS: 10161-77-0, 19670-51-0, 542-44-9) is a deuterium-labeled monoacylglycerol derivative in which five hydrogen atoms are replaced with deuterium at the glycerol backbone. Its molecular formula is C₁₉H₃₃D₅O₄, with a molecular weight of 335.53 g/mol . This compound is structurally characterized by a palmitoyl group (C16:0) esterified at the sn-2 position of a racemic glycerol-d5 backbone.

As a stable isotope-labeled analog of 1-palmitoyl-rac-glycerol, it serves as a critical biomarker for metabolic studies, particularly in hepatotoxicity and carcinogenesis research. Its deuterated form enables precise tracking of lipid metabolism, enzymatic hydrolysis, and pharmacokinetic behavior using techniques like mass spectrometry . Applications span toxicology, lipidomics, and drug development, with references highlighting its utility in metabolomic profiling of hepatotoxicants .

Comparison with Similar Compounds

Structural and Functional Comparisons

Table 1: Key Features of Deuterated Glycerides

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Primary Applications	References
2-Palmitoyl-rac-glycerol-d5	Palmitoyl (sn-2)	C₁₉H₃₃D₅O₄	335.53	Metabolic biomarker studies
1-Palmitoyl-2-linoleoyl-rac-glycerol-d5	Palmitoyl (sn-1), linoleoyl (sn-2)	C₃₇H₅₉D₅O₄	607.93	Plant lipid metabolism (pea, soybean)
1,2-Distearoyl-3-palmitoyl-rac-glycerol-d5	Distearoyl (sn-1,2), palmitoyl (sn-3)	C₅₃H₉₅D₅O₄	864.34	Lipid metabolism, enzymatic interaction studies
1,2-Dioleoyl-rac-glycerol-d5	Dioleoyl (sn-1,2)	C₃₉H₆₅D₅O₄	633.98	Membrane dynamics, signaling pathways

Key Observations:

Positional Isomerism: Unlike 2-palmitoyl-rac-glycerol-d5, analogs like 1-palmitoyl-2-linoleoyl-rac-glycerol-d5 exhibit mixed acyl chains, influencing their metabolic stability and solubility. The sn-2 palmitoyl group in 2-palmitoyl-rac-glycerol-d5 mimics natural phospholipid degradation products, enhancing its relevance in metabolic tracing .

Chain Length and Saturation: Compounds with unsaturated acyl chains (e.g., linoleoyl in , oleoyl in ) are prioritized for membrane fluidity studies, while saturated derivatives (e.g., distearoyl in ) are used for enzyme-substrate specificity assays.

Triacylglycerol vs. Monoacylglycerol: Triacylglycerols (e.g., 1,2-distearoyl-3-palmitoyl-rac-glycerol-d5 ) are bulkier, requiring specialized delivery systems (e.g., self-emulsifying granules) for bioavailability, unlike monoacylglycerols like 2-palmitoyl-rac-glycerol-d5, which exhibit better aqueous dispersion .

Metabolic Tracing and Imaging

• 2-Palmitoyl-rac-glycerol-d5 : Used in hepatotoxicant studies to map lipid peroxidation and β-oxidation pathways. Broadhurst et al. demonstrated its utility in identifying metabolic disruptions via GC-MS .
• 1-[1-¹¹C]-Butyryl-2-palmitoyl-rac-glycerol: A radiolabeled analog (non-deuterated) was employed in PET imaging to assess phosphoinositide turnover in ischemic brains and myocardium, correlating with neuronal viability .

Drug Delivery Systems

• PLAG (1-Palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol): A structurally related triacylglycerol showed enhanced oral bioavailability when formulated as self-emulsifying granules (SEGS), achieving 36-fold solubility improvement . This contrasts with 2-palmitoyl-rac-glycerol-d5, which is primarily used in analytical workflows rather than therapeutic formulations.

Enzymatic Specificity

• 1,2-Dioleoyl-rac-glycerol-d5: Demonstrates preferential hydrolysis by phospholipase C in signaling studies, whereas 2-palmitoyl-rac-glycerol-d5 is cleaved by monoacylglycerol lipase in metabolic pathways .